Cas no 2171597-23-0 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamido-2-methylpropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamido-2-methylpropanoic acid
• CAS No: 2171597-23-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5852329
• PubChem ID: 165583617
• Update Time: 2025-05-24

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamido-2-methylpropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhex-5-enamido]-2-methylpropanoic acid
• 2171597-23-0
• EN300-1539353

• Inchi： 1S/C26H30N2O5/c1-4-5-14-23(24(29)28(3)15-17(2)25(30)31)27-26(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h4,6-13,17,22-23H,1,5,14-16H2,2-3H3,(H,27,32)(H,30,31)
• InChI Key： JJSGGACRBTZUDK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CC(C(=O)O)C)=O)CCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamido-2-methylpropanoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamido-2-methylpropanoic acid (CAS No. 2171597-23-0)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamido-2-methylpropanoic acid, with the CAS No. 2171597-23-0, is a highly specialized organic molecule that has garnered significant attention in the fields of peptide synthesis and medicinal chemistry. Its intricate structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a hex-5-enamido moiety, makes it a valuable intermediate in the development of novel therapeutics and biochemical tools. Researchers and pharmaceutical companies are increasingly exploring its potential due to its unique properties and versatility in synthetic applications.

One of the most notable aspects of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamido-2-methylpropanoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amines, enabling the stepwise construction of peptides with high precision. This compound’s compatibility with Fmoc-based strategies makes it a preferred choice for researchers aiming to synthesize complex peptides with minimal side reactions. Its hex-5-enamido segment further enhances its utility by introducing alkenyl functionality, which can be leveraged for further chemical modifications or conjugation.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in drug discovery and biotechnology. 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamido-2-methylpropanoic acid aligns perfectly with this trend, as it offers a robust platform for creating peptide-based therapeutics, including anticancer agents, antimicrobial peptides, and hormone analogs. Its structural features also make it a candidate for developing targeted drug delivery systems, a hot topic in modern pharmacology.

Another area where CAS No. 2171597-23-0 shines is in the realm of bioconjugation. The presence of the hex-5-enamido group allows for selective reactions, such as thiol-ene click chemistry, which is pivotal for attaching peptides to other biomolecules or surfaces. This capability is particularly relevant in the design of diagnostic probes and imaging agents, where precise labeling is essential. As the field of theranostics (combining therapy and diagnostics) grows, compounds like this are becoming indispensable.

The synthesis and handling of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamido-2-methylpropanoic acid require expertise in organic chemistry and peptide science. Proper storage conditions, such as protection from light and moisture, are critical to maintaining its stability. Researchers often seek information on its solubility, reactivity, and purification methods, which are frequently discussed in academic forums and technical databases. These practical considerations are vital for ensuring reproducible results in laboratory settings.

From an SEO perspective, queries related to Fmoc-protected amino acids, peptide coupling reagents, and CAS No. 2171597-23-0 are trending among chemists and biotechnologists. Addressing these search intents, this article highlights the compound’s relevance to green chemistry initiatives, where efficient synthesis with minimal waste is prioritized. Additionally, its potential in personalized medicine aligns with the growing interest in tailored therapeutic solutions.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamido-2-methylpropanoic acid (CAS No. 2171597-23-0) represents a cutting-edge tool in peptide research and drug development. Its multifaceted applications, from SPPS to bioconjugation, underscore its importance in advancing modern science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of biopharmaceuticals and molecular medicine.